Cas no 62003-97-8 (Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)-)
62003-97-8 structure
Product Name:Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)-
CAS No:62003-97-8
MF:C7H2Cl2F3NO2
MW:259.997490406036
CID:1633097
Update Time:2024-09-11
Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)-
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- Inchi: 1S/C7H2Cl2F3NO2/c8-4-2-6(13(14)15)5(9)1-3(4)7(10,11)12/h1-2H
- InChI Key: WFJMQKHQADBGHQ-UHFFFAOYSA-N
- SMILES: C1(Cl)=CC(C(F)(F)F)=C(Cl)C=C1[N+]([O-])=O
Computed Properties
- Exact Mass: 258.94156
- Monoisotopic Mass: 258.941
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8A^2
Experimental Properties
- Density: 1.638±0.06 g/cm3(Predicted)
- Boiling Point: 265.9±40.0 °C(Predicted)
- PSA: 43.14
Benzene, 1,4-dichloro-2-nitro-5-(trifluoromethyl)- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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